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Compound of Interest

Compound Name: Triglycidyl isocyanurate

Cat. No.: B058083 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isomers and stereochemistry of

Triglycidyl isocyanurate (TGIC), a trifunctional epoxy compound with significant industrial and

emerging therapeutic applications. This document details the structural nuances of its

stereoisomers, methods for their separation and characterization, and delves into the biological

pathways associated with their activity.

Introduction to Triglycidyl isocyanurate (TGIC)
Triglycidyl isocyanurate (TGIC) is a heterocyclic epoxy compound characterized by a triazine

ring functionalized with three glycidyl groups. Its chemical formula is C₁₂H₁₅N₃O₆, and its

molecular weight is 297.27 g/mol .[1] TGIC is primarily used as a cross-linking agent in

polyester powder coatings to enhance their durability, heat resistance, and weatherability.[2]

Beyond its industrial applications, the α-isomer of TGIC has demonstrated noteworthy anti-

tumor properties, sparking interest in its therapeutic potential.[1]

Isomers and Stereochemistry
The TGIC molecule contains three chiral centers, leading to the existence of stereoisomers.

The commercial form of TGIC is a mixture of two diastereomeric racemates: α-TGIC and β-

TGIC.[3]

α-TGIC: This isomer is a racemate of the (R,R,S) and (S,S,R) enantiomers.
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β-TGIC: This isomer is a racemate of the (R,R,R) and (S,S,S) enantiomers.

These diastereomers exhibit distinct physical and chemical properties, which are crucial for

their separation and have implications for their biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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